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Bis(hydroxymethyl)urea

For Researchers, Scientists, and Drug Development Professionals

Abstract

Bis(hydroxymethyl)urea, also known as dimethylolurea (DMU), is an organic compound with
significant applications in industrial chemistry and potential uses in pharmaceutical sciences. It
is a key intermediate in the production of urea-formaldehyde resins and has been studied for its
role as a corrosion inhibitor and as a building block for biologically active molecules.[1][2] This
document provides a comprehensive overview of the core physical and chemical properties of
Bis(hydroxymethyl)urea, detailed experimental protocols for its characterization, and visual
representations of its structure and related experimental workflows.

Chemical Structure and Identifiers

Bis(hydroxymethyl)urea is the product of the reaction between one molecule of urea and two
molecules of formaldehyde.[2] The hydroxymethyl groups are attached to the nitrogen atoms of
the urea molecule.

Caption: Chemical Structure of N,N'-Bis(hydroxymethyl)urea.

Table 1: Chemical Identifiers
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Identifier Value Reference
N,N’-

IUPAC Name . [2]
Bis(hydroxymethyl)urea
1,3-Bis(hydroxymethyl)urea,

Synonyms ) (hy Y ¥ [11[3]
Dimethylolurea, DMU

CAS Number 140-95-4 [2][4]

Molecular Formula C3HsN20s [2][5]

| INChl Key| QUBQYFYWUJJAAK-UHFFFAOYSA-N |[4] |

Physical Properties

Bis(hydroxymethyl)urea is a white crystalline solid at room temperature.[1][2] Its physical

characteristics are largely dictated by the presence of multiple polar functional groups, which

facilitate strong intermolecular hydrogen bonding.

Table 2: Summary of Physical Properties

Property Value Reference

Molecular Weight 120.11 g/mol [2][5]
White crystalline powder or

Appearance ] [11[2]
solid

Melting Point 125-126 °C (may decompose) [2][6]
Highly soluble in water;

Solubility solubility in organic solvents [1][2]

varies with polarity.

| Density | 1.556 g/cms3 |[1] |

Solubility Profile
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The high solubility of Bis(hydroxymethyl)urea in water is attributed to its two hydroxymethyl
groups and the urea backbone, which can readily form hydrogen bonds with water molecules.
[1] Its solubility in organic solvents is variable and depends on the polarity of the solvent.[1]
Generally, it is more soluble in polar organic solvents. The solubility of the compound also
tends to increase with rising temperature.[1] The presence of impurities or significant shifts in
pH can also affect its solubility characteristics.[1]

Chemical Properties and Reactivity

Bis(hydroxymethyl)urea exhibits versatile reactivity, primarily due to its hydroxymethyl
groups.[1]

o Formation of Urea-Formaldehyde Resins: It is a crucial intermediate in the acid-promoted
polycondensation reaction that forms urea-formaldehyde (UF) resins, which are widely used
as adhesives and coatings.[2][7]

» Formation of Derivatives: The compound is known for its reactivity in forming various urea
derivatives, making it a useful synthon in chemical synthesis.[1]

e Corrosion Inhibition: Studies have shown that Bis(hydroxymethyl)urea can effectively
inhibit the corrosion of steel in acidic solutions, such as hydrochloric acid.[2]

e Incompatibilities: It is incompatible with strong oxidizing agents and should be stored
separately.[8]

Applications in Research and Drug Development

While its primary use is industrial, Bis(hydroxymethyl)urea holds promise in other scientific
fields.

o Pharmaceutical Formulations: The compound has been investigated for potential
applications in pharmaceutical formulations.[1]

 Biologically Active Molecules: It serves as a versatile building block for the synthesis of
various biologically active molecules.[1] The urea functional group is a key component in
many modern drugs due to its ability to form stable hydrogen bonds with biological targets.[9]
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» Polymer Science: In materials science, it is used as a monomer to create specialized
polymers with enhanced properties for coatings and adhesives.[1]

Experimental Protocols
Synthesis of Bis(hydroxymethyl)urea

Bis(hydroxymethyl)urea is synthesized through the hydroxymethylation of urea with
formaldehyde.
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Workflow for Synthesis of Bis(hydroxymethyl)urea

Start: Prepare Reactants

Urea + Formaldehyde (aq)
(F/U molar ratio > 2.0)

l

Adjust pH to 8.2-8.3
(e.g., with 20% NaOH)

l

Heat reaction mixture to 80-90°C
with stirring

l

Maintain temperature for ~30-60 min
to complete hydroxymethylation

l

Cool the reaction mixture

l

Product: Aqueous solution of
Bis(hydroxymethyl)urea

End: Proceed to polycondensation
or isolation

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of Bis(hydroxymethyl)urea.
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Methodology:

Preparation: An aqueous solution of formaldehyde (e.g., 45%) is placed in a stirred reactor.

[7]

pH Adjustment: The pH of the formaldehyde solution is adjusted to a weakly alkaline
condition (pH 8.2-8.3) using a base like a 20% NaOH solution.[7]

Reaction Initiation: Urea is added to the reactor, typically in portions, with a formaldehyde-to-
urea (F/U) molar ratio of approximately 2.1:1.[7][10]

Heating: The reaction mixture is heated to a temperature of 80-90°C and maintained for a
period of 30 to 60 minutes to allow for the completion of the hydroxymethylation reaction.[7]
[10]

Completion: The resulting product is an aqueous solution of mono- and
bis(hydroxymethyl)urea, which can be used directly for subsequent polycondensation
reactions or subjected to purification processes.[7]

Determination of Melting Point

The melting point is a crucial parameter for assessing the purity of the compound.
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Workflow for Melting Point Determination

Start: Prepare Sample

Finely powder the dry crystalline sample

Y

Load sample into a capillary tube
to a height of 2-3 mm

Y

Compact the sample by tapping
the sealed end of the tube

Y

Place the capillary tube in a
melting point apparatus (e.g., Thiele tube)

Y

Heat rapidly to ~15-20°C below
the expected melting point

Y

Reduce heating rate to 1-2°C per minute

Y

Observe and record temperature range

Note Temp Note Temp

T1: First appearance of liquid / T2: All solid has melted /

End: Report Melting Range (T1 - T2)

Click to download full resolution via product page

Caption: Standard workflow for determining the melting point of a solid compound.
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Methodology:

Sample Preparation: A small amount of dry Bis(hydroxymethyl)urea is finely powdered
using a mortar and pestle to ensure uniform heating.[11][12]

Capillary Loading: The open end of a capillary tube is pressed into the powdered sample.
The tube is then inverted and tapped gently on a hard surface to pack the solid into the
sealed end. This process is repeated until a packed column of 2-3 mm height is achieved.
[13]

Apparatus Setup: The loaded capillary tube is placed in a melting point apparatus (such as a
Thiele tube with paraffin oil or a digital DigiMelt apparatus) alongside a calibrated
thermometer.[11][14]

Heating: The apparatus is heated rapidly until the temperature is about 15-20°C below the
expected melting point. The heating rate is then reduced significantly to about 1-2°C per
minute.[13][15]

Observation and Recording: The temperature at which the first drop of liquid appears is
recorded as the beginning of the melting range. The temperature at which the last crystal of
the solid melts is recorded as the end of the range.[15] A pure compound should exhibit a
sharp melting range of 1-2°C.[15]

Qualitative Solubility Analysis

Methodology:

Preparation: Place approximately 25 mg of Bis(hydroxymethyl)urea into a small, clean test
tube.[16]

Solvent Addition: Add 0.75 mL of the desired solvent (e.g., water, ethanol, diethyl ether, 5%
HCI, 5% NaOH) in small portions.[16]

Mixing: After each addition, shake the test tube vigorously for 10-20 seconds.[17]

Observation: Observe whether the solid dissolves completely (soluble), partially (partially
soluble), or not at all (insoluble).[18]
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Classification: The results help classify the compound based on its polarity and the presence
of acidic or basic functional groups. For instance, solubility in water indicates polarity, while
solubility in 5% NaOH could suggest an acidic character, although Bis(hydroxymethyl)urea
is not strongly acidic.[1]

Spectroscopic Data

Spectroscopic analysis is essential for structural confirmation.

Nuclear Magnetic Resonance (*H NMR): The *H NMR spectrum of
Bis(hydroxymethyl)urea, typically run in a solvent like DMSO-de, provides information
about the chemical environment of the hydrogen atoms.[19]

Mass Spectrometry (MS): Electron ionization mass spectrometry can be used to determine
the molecular weight and fragmentation pattern of the compound.[4]

Infrared Spectroscopy (IR): The IR spectrum would show characteristic absorption bands for
N-H stretching (around 3200-3600 cm~1), C=0 (carbonyl) stretching (around 1700 cm™1),
and C-N stretching vibrations, similar to urea.[20]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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